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Compound of Interest

Compound Name: Ro 22-9194

Cat. No.: B1679465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental evaluation of Ro 22-9194, a potent class |
antiarrhythmic agent also known as Milacainide. The information is curated for professionals in
the fields of pharmacology, medicinal chemistry, and cardiovascular research.

Chemical Structure and Properties

Ro 22-9194 is chemically designated as (2R)-2-amino-N-(2,6-dimethylphenyl)-N-[3-(3-
pyridyl)propyl]propionamide. Its structure features a chiral center, with the (R)-enantiomer being
the active form.

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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